5-Acetyl-4-aminonicotinaldehyde

• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 5-acetyl-4-aminopyridine-3-carbaldehyde
• InChI: InChI=1S/C8H8N2O2/c1-5(12)7-3-10-2-6(4-11)8(7)9/h2-4H,1H3,(H2,9,10)
• InChI Key: OUMMZXJPDZRVKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CN=C1)C=O)N

Description

5-Acetyl-4-aminonicotinaldehyde is a heterocyclic aromatic compound derived from nicotinaldehyde, featuring an acetyl group at the 5-position and an amino group at the 4-position of the pyridine ring. The aldehyde functional group at the 3-position distinguishes it from other nicotinic acid derivatives. This unique combination of substituents imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for constructing Schiff bases or metal-chelating ligands .

Preparation Methods

The synthesis of 5-Acetyl-4-aminonicotinaldehyde can be achieved through several routes. One common method involves the acylation of 4-aminonicotinaldehyde with acetic anhydride or acetyl chloride under controlled conditions . Another approach includes the reductive amination of 5-acetyl-4-aminopyrimidines followed by cyclization . Industrial production methods typically involve optimizing these synthetic routes to achieve high yields and purity.

Chemical Reactions Analysis

5-Acetyl-4-aminonicotinaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

5-Acetyl-4-aminonicotinaldehyde has a wide range of applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of fused pyrimidines and other heterocyclic compounds.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and antiproliferative properties.

Medicine: Compounds derived from 5-Acetyl-4-aminonicotinaldehyde are investigated for their potential use in drug development.

Industry: It is used in the production of various fine chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Acetyl-4-aminonicotinaldehyde and its derivatives often involves interactions with biological macromolecules. For instance, its derivatives can inhibit specific enzymes or interact with nucleic acids, leading to various biological effects . The molecular targets and pathways involved depend on the specific derivative and its intended application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The reactivity and applications of 5-acetyl-4-aminonicotinaldehyde can be contextualized by comparing it to three key analogs: 5-aminonicotinic acid, 4-aminoacetophenone, and 4-aminobenzamide. Below is a detailed analysis:

Structural and Functional Differences

Compound Name	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)	CAS Number	Primary Applications
5-Acetyl-4-aminonicotinaldehyde	C₈H₈N₂O₂	Aldehyde, Acetyl, Amino	164.16 (calculated)	Not Available	Schiff base synthesis, ligand design
5-Aminonicotinic acid	C₆H₆N₂O₂	Carboxylic acid, Amino	138.12	3167-49-5	Coordination chemistry, drug intermediates
4-Aminoacetophenone	C₈H₉NO	Ketone, Amino	135.16	99-92-3	Photoreactive probes, enzyme inhibition
4-Aminobenzamide	C₇H₈N₂O	Amide, Amino	136.15	2835-68-9	Protease inhibition, polymer synthesis

Key Observations:

Aldehyde vs. Carboxylic Acid/Ketone/Amide: The aldehyde group in 5-acetyl-4-aminonicotinaldehyde enhances its electrophilicity, enabling facile Schiff base formation with amines, unlike 5-aminonicotinic acid (carboxylic acid) or 4-aminobenzamide (amide) .

Solubility: 5-Aminonicotinic acid exhibits higher aqueous solubility due to its carboxylic acid group, whereas 5-acetyl-4-aminonicotinaldehyde is likely more lipophilic, favoring organic-phase reactions .